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Compound of Interest

Compound Name: H-D-4-Pal-OH.2HCl

Cat. No.: B573353 Get Quote

H-D-4-Pal-OH·2HCl: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
H-D-4-Pal-OH·2HCl, chemically known as (2R)-2-amino-3-pyridin-4-ylpropanoic acid

dihydrochloride, is a derivative of the amino acid alanine. This technical guide provides a

comprehensive overview of its chemical structure, properties, and available technical

information. It is intended for researchers and professionals in the fields of medicinal chemistry,

pharmacology, and drug development who are interested in utilizing non-natural amino acids as

building blocks or standalone research compounds.

Chemical Structure and Properties
H-D-4-Pal-OH·2HCl is the dihydrochloride salt of the D-enantiomer of 4-pyridylalanine. The

presence of the pyridine ring at the 4-position of the alanine side chain introduces unique

electronic and steric properties compared to its natural counterpart, phenylalanine.

Chemical Structure:

IUPAC Name: (2R)-2-amino-3-pyridin-4-ylpropanoic acid;dihydrochloride[1]

Synonyms: 3-(4-Pyridyl)-D-alanine dihydrochloride, D-4-Pyridylalanine dihydrochloride, H-D-

Ala(4-pyridyl)-OH·2HCl[1]
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CAS Number: 174096-41-4[1]

Molecular Formula: C₈H₁₂Cl₂N₂O₂[1]

A summary of the key chemical and physical properties of H-D-4-Pal-OH·2HCl is presented in

Table 1.

Table 1: Physicochemical Properties of H-D-4-Pal-OH·2HCl

Property Value Reference

Molecular Weight 239.10 g/mol [1]

Exact Mass 238.0275830 Da

Appearance White to off-white solid

Storage Conditions

Store lyophilized at -20°C,

keep desiccated. In solution,

store at -20°C and use within 1

month.

Stability
Stable for 36 months in

lyophilized form at -20°C.

Biological and Pharmacological Profile
Currently, there is limited publicly available information regarding the specific biological activity,

mechanism of action, or pharmacological profile of H-D-4-Pal-OH·2HCl. It is broadly

categorized as an amino acid derivative. Such derivatives are known to have diverse biological

activities and are often explored as ergogenic supplements, influencing anabolic hormone

secretion and providing fuel during exercise.

No specific signaling pathways modulated by H-D-4-Pal-OH·2HCl have been elucidated in the

scientific literature. Its primary application appears to be as a specialized building block in

peptide synthesis and other areas of chemical research.

Experimental Applications and Methodologies
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Detailed experimental protocols specifically utilizing H-D-4-Pal-OH·2HCl are not readily

available in peer-reviewed literature. Its use is likely embedded within broader synthetic

chemistry procedures where non-natural amino acids are incorporated into larger molecules.

For researchers intending to use H-D-4-Pal-OH·2HCl, standard protocols for handling and

solubilizing amino acid hydrochlorides should be followed. Based on its structure, it is expected

to be soluble in aqueous solutions. For in vitro and in vivo studies, careful consideration of the

solvent and formulation is necessary. For example, a general approach for preparing stock

solutions of similar amino acid derivatives involves dissolving the compound in an appropriate

solvent like water or DMSO, followed by sterilization through filtration for biological assays.

Logical Workflow for Research Application
The following diagram illustrates a general workflow for the investigation and application of a

research compound like H-D-4-Pal-OH·2HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [H-D-4-Pal-OH.2HCl chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573353#h-d-4-pal-oh-2hcl-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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